Cas no 2287301-11-3 (6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287301-11-3
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 6351723
• PubChem ID: 165741677
• Update Time: 2025-06-08

6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole
• EN300-6749491
• 2287301-11-3

• Inchi： 1S/C12H14BrN3/c13-10-4-5-11-12(8-10)16(15-14-11)7-6-9-2-1-3-9/h4-5,8-9H,1-3,6-7H2
• InChI Key： ADHXMYUVWCWXMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CCC1CCC1)N=N2

Computed Properties

• Exact Mass: 279.03711g/mol
• Monoisotopic Mass: 279.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole

Introduction to 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287301-11-3)

6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole, with the CAS number 2287301-11-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole make it a promising candidate for various therapeutic and diagnostic purposes.

The chemical structure of 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole consists of a benzotriazole core substituted with a bromine atom at the 6-position and a 2-cyclobutylethyl group at the 1-position. The bromine substitution provides additional chemical reactivity and potential for further functionalization, while the cyclobutylethyl group imparts unique steric and electronic properties to the molecule. These structural elements collectively contribute to the compound's stability and bioavailability.

In recent years, benzotriazoles have been extensively studied for their pharmacological properties, including their ability to act as inhibitors of various enzymes and receptors. For instance, benzotriazoles have shown promise as inhibitors of carbonic anhydrase, which is implicated in several diseases such as glaucoma and cancer. The introduction of the bromine atom in 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole may enhance its binding affinity to specific protein targets, thereby improving its therapeutic efficacy.

The cyclobutylethyl substituent in 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole is particularly noteworthy due to its potential to influence the compound's pharmacokinetic properties. Cycloalkyl groups are known to improve the lipophilicity and metabolic stability of molecules, which can enhance their oral bioavailability and reduce their susceptibility to rapid degradation in biological systems. This feature is crucial for developing drugs that require sustained action or can be administered orally.

The synthesis of 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole has been reported in several recent studies. One common synthetic route involves the reaction of 6-bromobenzotriazole with 2-cyclobutylethanamine under appropriate conditions. This method provides a high yield and purity of the final product, making it suitable for large-scale production and further pharmaceutical development.

In terms of biological activity, preliminary studies have shown that 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. For example, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, this compound has demonstrated antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole. Early results from preclinical studies have been promising, with the compound showing good tolerability and minimal side effects at therapeutic doses. These findings provide a strong foundation for advancing this compound into more advanced stages of clinical testing.

Beyond its therapeutic applications, 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole also holds potential as a diagnostic tool. Its unique chemical properties make it suitable for use in imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). By labeling this compound with appropriate radioisotopes or contrast agents, researchers can gain valuable insights into disease processes and monitor treatment responses in real-time.

In conclusion, 6-bromo-1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287301-11-3) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique structural features and promising biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a vital role in advancing medical treatments and improving patient outcomes.